![molecular formula C21H17N3O5S B3961281 3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide](/img/structure/B3961281.png)
3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide
Overview
Description
3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide, also known as DIBA, is a synthetic compound that has been widely used in scientific research. DIBA is a potent inhibitor of the E3 ubiquitin ligase HDM2, which plays a critical role in regulating the activity of the tumor suppressor protein p53. The inhibition of HDM2 by DIBA leads to the stabilization and activation of p53, which in turn induces cell cycle arrest and apoptosis.
Mechanism of Action
The mechanism of action of 3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide involves the inhibition of the E3 ubiquitin ligase HDM2, which is responsible for targeting p53 for degradation. By inhibiting HDM2, this compound leads to the stabilization and activation of p53, which in turn induces cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its role in the regulation of p53, this compound has been shown to inhibit the activity of other E3 ubiquitin ligases, including c-Cbl and MDM2. This compound has also been shown to inhibit the activity of the proteasome, which is responsible for the degradation of many cellular proteins.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide in lab experiments is its specificity for HDM2. Unlike other inhibitors of p53, such as nutlin-3, which also inhibit MDM2, this compound specifically targets HDM2. This specificity makes it a useful tool for studying the role of HDM2 in cancer and other diseases. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide. One area of interest is the development of more potent and selective inhibitors of HDM2. Another area of interest is the use of this compound in combination with other therapies, such as chemotherapy and radiation therapy, to enhance their effectiveness. Finally, the role of this compound in other diseases, such as neurodegenerative diseases, is an area of active research.
Scientific Research Applications
3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide has been widely used in scientific research as a tool to study the role of p53 in cancer and other diseases. This compound has been shown to induce cell cycle arrest and apoptosis in a variety of cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, suggesting that it may be a useful adjuvant therapy for cancer treatment.
properties
IUPAC Name |
3-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O5S/c25-21(22-17-8-10-18(11-9-17)24(26)27)16-5-3-6-19(14-16)30(28,29)23-13-12-15-4-1-2-7-20(15)23/h1-11,14H,12-13H2,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDYMHVZPKBYMRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)S(=O)(=O)C3=CC=CC(=C3)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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